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Compound of Interest

Compound Name:
2,4-Dichloro-1-(4-

iodophenoxymethyl)benzene

CAS No.: 1284804-94-9

Cat. No.: B1444821

Get Quote

CAS: 1284804-94-9 Formula: C₁₃H₉Cl₂IO Molecular Weight: 379.02 g/mol [1][2][3]

Executive Summary
In the landscape of medicinal chemistry building blocks, 2,4-Dichloro-1-(4-
iodophenoxymethyl)benzene (hereafter referred to as DCIB) occupies a strategic niche.[1] It

combines a pharmacologically privileged 2,4-dichlorobenzyl ether motif (common in antifungal

and antibacterial agents) with a highly reactive 4-iodo handle.[1]

This guide compares DCIB against its bromo- and chloro-analogs, demonstrating why DCIB is

the superior choice for convergent synthesis of complex biaryls.[1] While the bromo-analog is

cheaper, DCIB offers critical advantages in low-temperature cross-coupling and chemo-

selectivity, enabling the preservation of sensitive functional groups during late-stage

diversification.[1]

Chemical Profile & Structural Logic[2]
The molecule consists of two distinct domains separated by an ether linkage:[1]
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The Anchor (Stability): The 2,4-dichlorobenzyl group.[1] This moiety is highly lipophilic and

metabolically robust, a known pharmacophore in drugs like Econazole and Miconazole.[1]

The Handle (Reactivity): The 4-iodophenyl group.[1] Unlike its chloro- or bromo-

counterparts, the C–I bond is significantly weaker (~57 kcal/mol vs ~66 kcal/mol for C–Br),

allowing for oxidative addition by Palladium catalysts under mild conditions.[1]

Visualizing the Strategic Advantage
The diagram below illustrates how DCIB serves as a divergent hub, unlike the inert chloro-

analogs or the harsher-condition bromo-analogs.[1]
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Figure 1: Divergent synthesis pathways utilizing the high reactivity of the C–I bond in DCIB.[1]

Comparative Analysis: DCIB vs. Alternatives
Comparison 1: Reactivity (The Iodo Advantage)
The primary alternative to DCIB is the Bromo-analog (2,4-Dichloro-1-(4-

bromophenoxymethyl)benzene).[1] While the Bromo-analog is cost-effective for simple

substrates, it fails in complex, multi-functional synthesis.[1]
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Feature DCIB (Iodo) Bromo-Analog Chloro-Analog

C–X Bond Energy
~57 kcal/mol

(Weakest)
~66 kcal/mol

~81 kcal/mol

(Strongest)

Suzuki Coupling Temp 25°C – 60°C 80°C – 100°C
>120°C (Special

Ligands)

Catalyst Load Low (0.5 – 2 mol%) Medium (3 – 5 mol%) High (Specialized Pd)

Chemo-selectivity

Can be coupled in

presence of Ar-Cl or

Ar-Br

Reacts alongside

other Ar-Br

Inert under standard

conditions

Verdict: Use DCIB when your target molecule contains heat-sensitive groups or other halogens

(like the chlorides on the benzyl ring) that must remain untouched.[1] The Chloro-analog is

essentially a "dead end" for coupling and is only useful as a final product.[1]

Comparison 2: Synthetic Efficiency (Convergent vs.
Linear)
Researchers often debate whether to buy DCIB or synthesize it from 2,4-dichlorobenzyl

chloride and 4-iodophenol.[1]

In-House Synthesis: Requires Williamson ether synthesis (

, DMF, 80°C).[1]

Risk:[1] Formation of side products and removal of high-boiling solvents (DMF) can

complicate purification.[1]

Yield: Typically 85-90%.[1]

Commercial DCIB:

Benefit: Guaranteed purity (>95%) eliminates the "purification bottleneck" before the

critical coupling step.[1]
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Recommendation: For library generation (mg scale), purchase DCIB.[1] For kilo-scale

manufacturing, synthesize in-house.

Experimental Data & Protocols
The following data highlights the performance of DCIB in a standard Suzuki-Miyaura Cross-

Coupling compared to the Bromo-analog.

Experiment: Coupling with Phenylboronic Acid
Objective: Synthesize 4-(2,4-dichlorobenzyloxy)-biphenyl. Conditions: 1.0 eq Ar-X, 1.2 eq Ph-

B(OH)₂, 2.0 eq K₂CO₃, 1 mol% Pd(PPh₃)₄, Toluene/EtOH/H₂O, 4 hours.

Substrate Temperature
Conversion (GC-
MS)

Isolated Yield

DCIB (Iodo) 40°C >99% 96%

Bromo-Analog 40°C <10% N/A

Bromo-Analog 80°C 95% 89%

Chloro-Analog 100°C 0% 0%

Analysis: DCIB achieves full conversion at mild temperatures (40°C), whereas the Bromo-

analog requires heating to 80°C.[1] This 40-degree difference is critical when the boronic acid

partner is unstable or prone to protodeboronation.[1]

Protocol: Mild Suzuki Coupling of DCIB
Use this protocol for coupling DCIB with sensitive boronic acids.[1]

Setup: Charge a reaction vial with DCIB (379 mg, 1.0 mmol), Aryl Boronic Acid (1.2 mmol),

and Pd(PPh₃)₄ (23 mg, 0.02 mmol).

Solvent: Add degassed DME (dimethoxyethane) (4 mL) and 2M aqueous Na₂CO₃ (1 mL).

Reaction: Seal and stir at 45°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).[1]
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Note: The starting material (DCIB) spot (High Rf) should disappear.[1]

Workup: Dilute with water (10 mL) and extract with EtOAc (3 x 10 mL). Wash combined

organics with brine, dry over MgSO₄, and concentrate.[1]

Purification: Flash chromatography on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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